Cas no 134959-56-1 (8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester)
134959-56-1 structure
Product Name:8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester
CAS No:134959-56-1
MF:C17H12ClNO2
MW:297.735683441162
CID:155983
PubChem ID:154454
Update Time:2025-04-19
8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester
- (4-chlorophenyl)methyl quinoline-8-carboxylate
- 4-Chlorobenzyl 8-quinolinecarboxylate
- 4-Chlorobenzyl quinoline-8-carboxylate
- 8-Quinolinecarboxylic acid, (4-chlorophenyl)methyl ester
- 134959-56-1
- DTXSID20159160
- CCRIS 6965
-
- Inchi: 1S/C17H12ClNO2/c18-14-8-6-12(7-9-14)11-21-17(20)15-5-1-3-13-4-2-10-19-16(13)15/h1-10H,11H2
- InChI Key: AMJZQNNQKHQREC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)COC(C1=CC=CC2=CC=CN=C12)=O
Computed Properties
- Exact Mass: 297.056
- Monoisotopic Mass: 297.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Density: 1.309
- Boiling Point: 455.5°Cat760mmHg
- Flash Point: 229.3°C
- Refractive Index: 1.654
8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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